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molecular formula C11H7NO4 B8438463 2-Cyano-7-methoxybenzofuran-4-carboxylic acid

2-Cyano-7-methoxybenzofuran-4-carboxylic acid

Cat. No. B8438463
M. Wt: 217.18 g/mol
InChI Key: VQJYYJGBMJVPEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06514996B2

Procedure details

A mixture of Compound IIi (0.2 g) obtained in Reference Example 9, a 80% aqueous solution (2 ml) of acetic acid, sulfamic acid (0.145 g), and a 80% aqueous solution (0.084 g) of sodium chlorite was stirred at room temperature one night. The mixture was diluted with water, and then the precipitated solid was collected by filtration and dried to give Compound IIab (0.259 g, 83%) as white crystals.
Name
Compound IIi
Quantity
0.2 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.145 g
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
0.084 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[O:4][C:5]2[C:6](=[C:8]([CH:14]=[O:15])[CH:9]=[CH:10][C:11]=2[O:12][CH3:13])[CH:7]=1)#[N:2].C(O)(=[O:18])C.S(=O)(=O)(O)N.Cl([O-])=O.[Na+]>O>[C:1]([C:3]1[O:4][C:5]2[C:6](=[C:8]([C:14]([OH:18])=[O:15])[CH:9]=[CH:10][C:11]=2[O:12][CH3:13])[CH:7]=1)#[N:2] |f:3.4|

Inputs

Step One
Name
Compound IIi
Quantity
0.2 g
Type
reactant
Smiles
C(#N)C=1OC=2C(C1)=C(C=CC2OC)C=O
Step Two
Name
aqueous solution
Quantity
2 mL
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O
Name
Quantity
0.145 g
Type
reactant
Smiles
S(N)(O)(=O)=O
Name
aqueous solution
Quantity
0.084 g
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl(=O)[O-].[Na+]
Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
obtained in Reference Example 9
FILTRATION
Type
FILTRATION
Details
the precipitated solid was collected by filtration
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
to give Compound IIab (0.259 g, 83%) as white crystals

Outcomes

Product
Name
Type
Smiles
C(#N)C=1OC=2C(C1)=C(C=CC2OC)C(=O)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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